Cas no 2171840-69-8 (tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(2,2-dimethoxyethyl)carbamate)

• Product Name: tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(2,2-dimethoxyethyl)carbamate
• CAS No: 2171840-69-8
• MF: C₁₅H₂₅N₃O₄
• MW: 311.376703977585
• CID: 6334833
• PubChem ID: 165981029
• Update Time: 2025-10-24

tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(2,2-dimethoxyethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(2,2-dimethoxyethyl)carbamate
• EN300-1274235
• tert-butyl N-[6-(aminomethyl)pyridin-3-yl]-N-(2,2-dimethoxyethyl)carbamate
• 2171840-69-8

• Inchi： 1S/C15H25N3O4/c1-15(2,3)22-14(19)18(10-13(20-4)21-5)12-7-6-11(8-16)17-9-12/h6-7,9,13H,8,10,16H2,1-5H3
• InChI Key： ZLGAPNHFZUSSMG-UHFFFAOYSA-N
• SMILES： O(C(N(C1C=NC(CN)=CC=1)CC(OC)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 311.18450629g/mol
• Monoisotopic Mass: 311.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 86.9Ų

Additional information on tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(2,2-dimethoxyethyl)carbamate

Introduction to tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(2,2-dimethoxyethyl)carbamate (CAS No. 2171840-69-8)

tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(2,2-dimethoxyethyl)carbamate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2171840-69-8, represents a testament to the ongoing advancements in the design and development of novel molecular entities with potential therapeutic applications. The structure of this compound, featuring a pyridine core substituted with functional groups that include an aminomethyl and a tert-butyl carbamate moiety, positions it as a versatile intermediate in the synthesis of more complex biologically active molecules.

The tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(2,2-dimethoxyethyl)carbamate molecule exhibits a distinct chemical profile that makes it particularly interesting for medicinal chemists. The presence of the pyridine ring, a common pharmacophore in many drugs, suggests potential interactions with biological targets such as enzymes and receptors. Additionally, the aminomethyl group provides a site for further derivatization, allowing for the creation of libraries of compounds with tailored properties. The tert-butyl carbamate and 2,2-dimethoxyethyl substituents contribute to the compound's overall steric bulk and hydrophobicity, which can influence its solubility and bioavailability.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with various diseases. The CAS No. 2171840-69-8 compound is no exception and has been explored in several preclinical studies for its potential pharmacological effects. One area of interest has been its possible role as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By targeting specific kinases, it may be possible to develop treatments that selectively inhibit aberrant signaling pathways.

Furthermore, the structural features of tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(2,2-dimethoxyethyl)carbamate make it a promising candidate for further exploration in the field of drug discovery. The combination of a pyridine scaffold with functional groups that can engage in hydrogen bonding or hydrophobic interactions provides multiple opportunities for optimizing binding affinity and selectivity. This has led to its inclusion in several high-throughput screening campaigns aimed at identifying novel therapeutic agents.

The synthesis of tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(2,2-dimethoxyethyl)carbamate involves multiple steps that showcase the ingenuity of modern synthetic organic chemistry. Key steps include the formation of the pyridine ring through condensation reactions, followed by functionalization with an aminomethyl group via nucleophilic substitution or reductive amination. The introduction of the tert-butyl carbamate and 2,2-dimethoxyethyl groups typically requires protective group strategies to ensure regioselective transformations. These synthetic routes highlight the compound's complexity and the expertise required to produce it in high purity.

Recent advancements in computational chemistry have also played a crucial role in understanding the properties of CAS No. 2171840-69-8 compounds like tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(2,2-dimethoxyethyl)carbamate. Molecular modeling techniques allow researchers to predict how this molecule might interact with biological targets at an atomic level. This information is invaluable for guiding experimental design and optimizing lead compounds for drug development. Additionally, virtual screening methods have enabled the rapid evaluation of large libraries of compounds, including derivatives of tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(2,2-dimethoxyethyl)carbamate, to identify those with the greatest potential for further development.

The pharmacokinetic properties of tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(2,2-dimethoxyethyl)carbamate are also under investigation to ensure its suitability for therapeutic use. Factors such as absorption, distribution, metabolism, and excretion (ADME) are critical considerations when evaluating any new drug candidate. Studies have begun to explore how modifications to the structure might influence these properties, with the aim of improving bioavailability and reducing potential side effects. For instance, changes to the substituents on the pyridine ring could alter solubility and permeability across biological membranes.

In conclusion,tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(2,2-dimethoxyethyl)carbamate (CAS No. 2171840-69-8) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structure and functional groups make it a valuable intermediate for synthesizing more complex biologically active molecules. Ongoing research into its pharmacological effects,synthetic pathways,and pharmacokinetic properties continues to expand our understanding of this compound's potential as a therapeutic agent.